Bronopol

• CAS No.: 52-51-7
• Product Name: Bronopol
• Molecular Formula: HOCH2CBr(NO2)CH2OH; C3H6O4BrN; C3H6BrNO4
• Molecular Weight: 199.99 g/mol
• IUPAC Name: 2-bromo-2-nitropropane-1,3-diol
• Standard InChI: InChI=1S/C3H6BrNO4/c4-3(1-6,2-7)5(8)9/h6-7H,1-2H2
• Standard InChIKey: LVDKZNITIUWNER-UHFFFAOYSA-N
• SMILES: C(C(CO)([N+](=O)[O-])Br)O
• Canonical SMILES: C(C(CO)([N+](=O)[O-])Br)O
• Appearance: White Crystals
• Boiling Point: 305.1 °F at 760 mm Hg (NTP, 1992); 130
• Colorform: White crystalline powder; Crystals from ethyl acetate-chloroform
• Density: Relative density (water = 1): 1.9
• Flash Point: 167 °C
• Melting Point: 266 to 271 °F (NTP, 1992); 123-130; 131.5 °C; 120-122 °C
• Physical Description: 2-bromo-2-nitropropane-1,3-diol appears as white crystals. Ignite easily and burn readily. May detonate under strong shock. Decomposes when heated, evolving toxic gases. Toxic by skin absorption, inhalation or ingestion.; Liquid; PelletsLargeCrystals; ODOURLESS WHITE CRYSTALS.
• Description: Bronopol, or 2-Bromo-2-nitro-1,3-propanediol, is an organic compound with wide-spectrum antimicrobial properties. First synthesized in 1897, bronopol was primarily used as a preservative for pharmaceuticals and was registered in the United States in 1984 for use in industrial bactericides, slimicides and preservatives. Bronopol is used as a microbicide or microbiostat in various commercial and industrial applications, including oil field systems, air washer systems, air conditioning or humidifying systems, cooling water systems, papermills, absorbent clays, metal working fluids, printing inks, paints, adhesives and consumer products. Compared to other aliphatic halogen-nitro compounds, bronopol is more stable to hydrolysis in aqueous media under normal conditions. The inhibitory activity against various bacteria, including Pseudomonas aeruginosa, was demonstrated in vitro. The agent is largely available commercially as an antibacterial for a variety of industrial purposes while it is predominantly available for purchase as a pet animal litter antibacterial at the domestic consumer level. Nevertheless, ongoing contemporary re-evaluations of bronopol use in large markets such as Canada now place various compositional and product restrictions on the use of the agent in cosmetic products and in other products where it may not primarily be used in the role of a non-medicinal preservative antimicrobial.; Bronopol is a nitro compound.; 2-bromo-2-nitropropane-1,3-diol appears as white crystals. Ignite easily and burn readily. May detonate under strong shock. Decomposes when heated, evolving toxic gases. Toxic by skin absorption, inhalation or ingestion.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Shelf Life: Slightly hygroscopic. Stable under normal storage conditions, but unstable in aluminum containers.; It is stable at room temperature, high temperature, and in sunlight.
• Solubility: greater than or equal to 100 mg/mL at 63° F (NTP, 1992); 25-25g/100mL at 22°C; 1.25 M; In water, 2.5X10+5 mg/L at 22 °C; Soluble in alcohol, ethyl acetate. Slightly soluble in chloroform, acetone, ether, benzene. Insoluble in ligroin.; Solubility in water, g/100ml at 23 °C: 28 (freely soluble)
• Synonyms: 2-Bromo-2-nitro-1,3-propanediol; BNPD; BNPK; Bronopol; 1,3-Propanediol, 2-bromo-2-nitro-; 2-Bromo-1-nitro-1,3-propanediol; 3-Propanediol,2-bromo-2-nitro-1; beta-Bromo-beta-nitrotrimethyleneglycol
• Vapor Pressure: 1.2601e-05 mm Hg at 68 °F (NTP, 1992); 1.26e-05 mmHg; 1.26X10-5 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C:
• PubChem Compound: 2450
• Last Modified: Nov 11 2021